molecular formula C14H26N2 B8751579 N1-Adamantan-2-yl-2-methyl-propane-1,2-diamine

N1-Adamantan-2-yl-2-methyl-propane-1,2-diamine

Cat. No. B8751579
M. Wt: 222.37 g/mol
InChI Key: RLBLHMIZKKOWLJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N1-Adamantan-2-yl-2-methyl-propane-1,2-diamine is a useful research compound. Its molecular formula is C14H26N2 and its molecular weight is 222.37 g/mol. The purity is usually 95%.
BenchChem offers high-quality N1-Adamantan-2-yl-2-methyl-propane-1,2-diamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N1-Adamantan-2-yl-2-methyl-propane-1,2-diamine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

N1-Adamantan-2-yl-2-methyl-propane-1,2-diamine

Molecular Formula

C14H26N2

Molecular Weight

222.37 g/mol

IUPAC Name

1-N-(2-adamantyl)-2-methylpropane-1,2-diamine

InChI

InChI=1S/C14H26N2/c1-14(2,15)8-16-13-11-4-9-3-10(6-11)7-12(13)5-9/h9-13,16H,3-8,15H2,1-2H3

InChI Key

RLBLHMIZKKOWLJ-UHFFFAOYSA-N

Canonical SMILES

CC(C)(CNC1C2CC3CC(C2)CC1C3)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

In analogy to a procedure outlined in J. Med. Chem. 32, 1989, 179-182, 2-adamantanone (500 mg) and 1,2-diaminopropane (440 mg) were dissolved in dry ethanol (12 mL) and heated to reflux for 1.5 hours. The mixture was cooled to 0° C. and sodium borohydride (164 mg) was added in portions over 5 minutes). The mixture was allowed to stir at RT for 12 hours. The mixture was evaporated and the residue was dissolved in CHCl3, washed with saturated NaHCO3 solution and brine, dried over Na2SO4 and evaporated. The residue was dried in vacuo to give a slightly yellow liquid that was used without further purification. MS (ESI): 223.4 (MH+).
Quantity
500 mg
Type
reactant
Reaction Step One
Quantity
440 mg
Type
reactant
Reaction Step One
Quantity
12 mL
Type
reactant
Reaction Step One
Quantity
164 mg
Type
reactant
Reaction Step Two

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